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Compound of Interest

Compound Name: 1-Hydroxypyrene

Cat. No.: B014473 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1-
Hydroxypyrene, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical to ensure personal safety and environmental

compliance. 1-Hydroxypyrene is classified as a hazardous substance and a suspected

carcinogen, requiring careful handling and disposal.[1]

Immediate Safety and Handling Precautions
Before handling 1-Hydroxypyrene waste, ensure all appropriate personal protective

equipment (PPE) is worn. The work area should be well-ventilated, and an eyewash station

and safety shower must be readily accessible.[2][3]

Key Hazard and Safety Information
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Hazard Classification
Handling and
Precautionary Statements

Personal Protective
Equipment (PPE)

Acute Toxicity, Oral (Category

4)[2]

H302: Harmful if swallowed.

P264: Wash hands thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P330: Rinse

mouth.[2]

Safety goggles with side-

shields, protective gloves,

impervious clothing.[2][4]

Skin Corrosion/Irritation

(Category 2)[2]

H315: Causes skin irritation.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water. P362+P364: Take off

contaminated clothing and

wash it before reuse.[2]

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[5]

Serious Eye Damage/Eye

Irritation (Category 2A)[2]

H319: Causes serious eye

irritation. P305+P351+P338: IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

Wear appropriate protective

eyeglasses or chemical safety

goggles.

Specific Target Organ Toxicity,

Single Exposure (Category 3)

[2]

H335: May cause respiratory

irritation. P261: Avoid

breathing

dust/fume/gas/mist/vapours/sp

ray. P271: Use only outdoors

or in a well-ventilated area.

P304+P340: IF INHALED:

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing.[2]

A NIOSH/MSHA or European

Standard EN 136 approved

respirator should be used if

exposure limits are exceeded.

[5]

Carcinogenicity Suspected cancer agent.

Use full personal protective

equipment and ensure

adequate ventilation.[2]
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Step-by-Step Disposal Protocol
This protocol outlines the procedure for the safe disposal of 1-Hydroxypyrene waste, from

initial collection to final disposal.

1. Waste Segregation and Collection:

Solid Waste: Collect pure 1-Hydroxypyrene, contaminated labware (e.g., pipette tips, weigh

boats), and grossly contaminated PPE (e.g., gloves) in a dedicated, clearly labeled

hazardous waste container.

The container must be compatible with the chemical, have a secure lid, and be free of

external contamination.[6]

Avoid mixing with other waste streams, particularly strong oxidizing agents.[1]

Liquid Waste: For solutions containing 1-Hydroxypyrene, use a dedicated, sealed, and

labeled hazardous waste container. Do not fill liquid waste containers to more than 75%

capacity to allow for vapor expansion.[6]

Spill Cleanup Materials: Any materials used to clean up spills of 1-Hydroxypyrene (e.g.,

absorbent pads, contaminated soil) must also be treated as hazardous waste and placed in

the designated solid waste container.[3]

2. Waste Container Labeling:

All waste containers must be labeled with a hazardous waste tag immediately upon the first

addition of waste.

The label must clearly state "Hazardous Waste" and "1-Hydroxypyrene".

Include the full chemical name and any other components of the waste mixture.

Indicate the primary hazards: Toxic, Irritant, Cancer Suspect Agent.

3. Storage of Hazardous Waste:
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Store sealed waste containers in a designated, well-ventilated, and secure satellite

accumulation area.

The storage area should be away from incompatible materials, such as strong oxidizing

agents (e.g., nitrates, chlorine bleaches).[1]

Keep containers closed except when adding waste.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

Do not attempt to dispose of 1-Hydroxypyrene down the drain or in regular trash. As a

polycyclic aromatic hydrocarbon (PAH), it is subject to strict environmental regulations.[7][8]

Disposal must be conducted by a licensed hazardous waste disposal company in

accordance with all federal, state, and local regulations.[3] Professional disposal often

involves controlled incineration at high temperatures.[8]

Experimental Workflow for Disposal

The following diagram illustrates the procedural flow for the proper disposal of 1-
Hydroxypyrene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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